Cas no 102743-86-2 (Benzenemethanol, a-(aminomethyl)-3-ethoxy-4-hydroxy-)

Benzenemethanol, a-(aminomethyl)-3-ethoxy-4-hydroxy- structure
102743-86-2 structure
Product Name:Benzenemethanol, a-(aminomethyl)-3-ethoxy-4-hydroxy-
CAS No:102743-86-2
MF:C10H15NO3
MW:197.231003046036
CID:1134457
PubChem ID:597409
Update Time:2025-04-20

Benzenemethanol, a-(aminomethyl)-3-ethoxy-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-(aminomethyl)-3-ethoxy-4-hydroxy-
    • AKOS000123951
    • DTXSID201233034
    • PKHCCYSUTPFTMT-UHFFFAOYSA-N
    • Benzeneethanamine 3-benzyloxy-.alpha.,4-dihydroxy-
    • 102743-86-2
    • 4-(2-Amino-1-hydroxyethyl)-2-ethoxyphenol #
    • Benzylamine, 3-benzyloxy-.alpha.,4-dihydroxy-
    • SCHEMBL249737
    • I+/--(Aminomethyl)-3-ethoxy-4-hydroxybenzenemethanol
    • Inchi: 1S/C10H15NO3/c1-2-14-10-5-7(9(13)6-11)3-4-8(10)12/h3-5,9,12-13H,2,6,11H2,1H3
    • InChI Key: PKHCCYSUTPFTMT-UHFFFAOYSA-N
    • SMILES: OC(CN)C1C=CC(=C(C=1)OCC)O

Computed Properties

  • Exact Mass: 197.10525
  • Monoisotopic Mass: 197.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 75.7Ų

Experimental Properties

  • PSA: 75.71
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